Cas no 2615-71-6 (Methyl 5-hydroxy-3-methylbenzoate)
2615-71-6 structure
Product Name:Methyl 5-hydroxy-3-methylbenzoate
CAS No:2615-71-6
MF:C9H10O3
MW:166.173902988434
MDL:MFCD11007825
CID:1025942
PubChem ID:14288744
Update Time:2025-04-20
Methyl 5-hydroxy-3-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-hydroxy-5-methylbenzoate
- DTXSID80558478
- Methyl3-hydroxy-5-methylbenzoate
- 2615-71-6
- MFCD11007825
- AT19448
- methyl 3-hydroxy-5-methyl-benzoate
- CS-0195570
- Methyl 5-hydroxy-3-methylbenzoate
- Benzoic acid, 3-hydroxy-5-methyl-, methyl ester
- CAA61571
- AKOS006305377
- BS-22144
- SCHEMBL2259905
- FT-0689718
- PBUWDSBWYMQASI-UHFFFAOYSA-N
- 3-Hydroxy-5-methyl-benzoic acid methyl ester
-
- MDL: MFCD11007825
- Inchi: 1S/C9H10O3/c1-6-3-7(9(11)12-2)5-8(10)4-6/h3-5,10H,1-2H3
- InChI Key: PBUWDSBWYMQASI-UHFFFAOYSA-N
- SMILES: OC1C=C(C(=O)OC)C=C(C)C=1
Computed Properties
- Exact Mass: 166.062994177g/mol
- Monoisotopic Mass: 166.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 46.5Ų
Methyl 5-hydroxy-3-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB559960-500 mg |
Methyl 3-hydroxy-5-methylbenzoate, 95%; . |
2615-71-6 | 95% | 500MG |
€188.30 | 2023-04-13 | |
| abcr | AB559960-1 g |
Methyl 3-hydroxy-5-methylbenzoate, 95%; . |
2615-71-6 | 95% | 1g |
€242.40 | 2023-04-13 | |
| abcr | AB559960-5 g |
Methyl 3-hydroxy-5-methylbenzoate, 95%; . |
2615-71-6 | 95% | 5g |
€741.60 | 2023-04-13 | |
| abcr | AB559960-10 g |
Methyl 3-hydroxy-5-methylbenzoate, 95%; . |
2615-71-6 | 95% | 10g |
€1,226.60 | 2023-04-13 | |
| Apollo Scientific | OR907668-250mg |
Methyl 5-hydroxy-3-methylbenzoate |
2615-71-6 | 95% | 250mg |
£275.00 | 2025-02-20 | |
| Apollo Scientific | OR907668-1g |
Methyl 5-hydroxy-3-methylbenzoate |
2615-71-6 | 95% | 1g |
£570.00 | 2025-02-20 | |
| TRC | M323520-25mg |
Methyl 5-hydroxy-3-methylbenzoate |
2615-71-6 | 25mg |
$92.00 | 2023-05-17 | ||
| TRC | M323520-50mg |
Methyl 5-hydroxy-3-methylbenzoate |
2615-71-6 | 50mg |
$150.00 | 2023-05-17 | ||
| TRC | M323520-100mg |
Methyl 5-hydroxy-3-methylbenzoate |
2615-71-6 | 100mg |
$230.00 | 2023-05-17 | ||
| TRC | M323520-250mg |
Methyl 5-hydroxy-3-methylbenzoate |
2615-71-6 | 250mg |
$402.00 | 2023-05-17 |
Methyl 5-hydroxy-3-methylbenzoate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:2615-71-6)Methyl 5-hydroxy-3-methylbenzoate
Order Number:A939931
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:32
Price ($):1916.0
Email:sales@amadischem.com
Methyl 5-hydroxy-3-methylbenzoate Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2615-71-6)Methyl 5-hydroxy-3-methylbenzoate
Purity:99%
Quantity:25g
Price ($):1916.0